Cas no 620543-58-0 (1-(4-methoxyphenyl)-3-(4-nitrophenyl)-hexahydro-1H-5lambda6-thieno[3,4-d]imidazole-2,5,5-trione)

• Product Name: 1-(4-methoxyphenyl)-3-(4-nitrophenyl)-hexahydro-1H-5lambda6-thieno[3,4-d]imidazole-2,5,5-trione
• CAS No: 620543-58-0
• MF: C₁₈H₁₇N₃O₆S
• MW: 403.409083127975
• CID: 5842767
• PubChem ID: 2951059
• Update Time: 2025-05-20

1-(4-methoxyphenyl)-3-(4-nitrophenyl)-hexahydro-1H-5lambda6-thieno[3,4-d]imidazole-2,5,5-trione Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-1-(4-nitrophenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazol-2-one
• SR-01000272609
• 1-(4-methoxyphenyl)-3-(4-nitrophenyl)-hexahydro-1H-5lambda6-thieno[3,4-d]imidazole-2,5,5-trione
• SR-01000272609-1
• Z119992640
• AKOS016089054
• 620543-58-0
• 1-(4-methoxyphenyl)-3-(4-nitrophenyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide
• AKOS001187731
• F1484-0006

• Inchi： 1S/C18H17N3O6S/c1-27-15-8-6-13(7-9-15)20-17-11-28(25,26)10-16(17)19(18(20)22)12-2-4-14(5-3-12)21(23)24/h2-9,16-17H,10-11H2,1H3
• InChI Key： VJNDFLGKHMYKJZ-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=C(OC)C=C2)C2CS(=O)(=O)CC2N1C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 403.08380644g/mol
• Monoisotopic Mass: 403.08380644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 121Ų

Additional information on 1-(4-methoxyphenyl)-3-(4-nitrophenyl)-hexahydro-1H-5lambda6-thieno[3,4-d]imidazole-2,5,5-trione

Research Briefing on 1-(4-methoxyphenyl)-3-(4-nitrophenyl)-hexahydro-1H-5lambda6-thieno[3,4-d]imidazole-2,5,5-trione (CAS: 620543-58-0)

This research briefing provides an in-depth analysis of the latest developments surrounding the compound 1-(4-methoxyphenyl)-3-(4-nitrophenyl)-hexahydro-1H-5lambda6-thieno[3,4-d]imidazole-2,5,5-trione (CAS: 620543-58-0), a molecule of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a scaffold for developing novel therapeutic agents targeting various diseases.

The compound's unique structural features, including the thieno[3,4-d]imidazole core and the presence of methoxy and nitro substituents, have attracted attention due to their potential bioactivity. Recent research has focused on elucidating its mechanism of action, pharmacokinetic properties, and synthetic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its promising inhibitory activity against specific enzyme targets involved in inflammatory pathways.

Significant progress has been made in optimizing the synthesis of 620543-58-0, with recent publications reporting improved yields and purity through novel catalytic approaches. The development of efficient synthetic routes is crucial for enabling further pharmacological evaluation and structure-activity relationship studies. Analytical characterization using advanced techniques such as X-ray crystallography and NMR spectroscopy has provided valuable insights into its molecular conformation and electronic properties.

In vitro and in vivo studies conducted in 2024 have revealed interesting pharmacokinetic profiles, including moderate metabolic stability and acceptable oral bioavailability in animal models. These findings suggest potential for further development as a lead compound, though optimization of certain parameters such as solubility and plasma protein binding may be required. Computational modeling studies have identified potential binding interactions with biological targets, providing a foundation for rational drug design.

The current research landscape indicates growing interest in derivatives of this core structure, with several pharmaceutical companies including it in their screening libraries. Patent activity surrounding related compounds has increased significantly in the past two years, suggesting potential commercial applications. Future research directions likely include exploration of its activity against additional biological targets and development of more potent analogs through systematic structural modifications.

This briefing concludes that 620543-58-0 represents a promising chemical scaffold with multiple potential therapeutic applications. Continued investigation of its biological activities and optimization of its drug-like properties could yield valuable contributions to medicinal chemistry and drug discovery efforts in coming years. Researchers are encouraged to explore its potential in addressing unmet medical needs, particularly in areas where its unique structural features may offer advantages over existing therapeutic approaches.